Cas no 35415-27-1 (1,2,4-Trinonyl Ester 1,2,4-Benzenetricarboxylic Acid)

• Product Name: 1,2,4-Trinonyl Ester 1,2,4-Benzenetricarboxylic Acid
• CAS No: 35415-27-1
• Molecular Formula: C₃₆H₆₀O₆
• Molecular Weight: 588.858
• CID: 54429
• PubChem ID: 517694

1,2,4-Trinonyl Ester 1,2,4-Benzenetricarboxylic Acid Properties

Names and Identifiers

• Trinonyl benzene-1,2,4-tricarboxylate
• 1,2,4-Trinonyl Ester 1,2,4-Benzenetricarboxylic Acid
• 1,2,4-Trinonyl Ester
• Benzol-tricarbonsaeure-1,2,4-trinonylester
• EINECS 252-552-9
• AKOS015896186
• SCHEMBL829029
• FT-0659731
• DTXSID60188898
• trinonyl trimellitate
• NS00022086
• Trinonylbenzene-1,2,4-tricarboxylate
• 35415-27-1
• A822781
• ?Trinonyl Benzene-1,2,4-Tricarboxylate
• ROPPTGKKZZDFJN-UHFFFAOYSA-N
• benzene-1,2,4-tricarboxylic acid trinonyl ester
• 1689576-55-3

• InChIKey： ROPPTGKKZZDFJN-UHFFFAOYSA-N
• Inchi： InChI=1S/C36H60O6/c1-4-7-10-13-16-19-22-27-40-34(37)31-25-26-32(35(38)41-28-23-20-17-14-11-8-5-2)33(30-31)36(39)42-29-24-21-18-15-12-9-6-3/h25-26,30H,4-24,27-29H2,1-3H3
• SMILES： CCCCCCCCCOC(=O)C1=CC(=C(C=C1)C(=O)OCCCCCCCCC)C(=O)OCCCCCCCCC

Computed Properties

• Exact Mass: 588.43900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 30
• Monoisotopic Mass: 588.439
• Heavy Atom Count: 42
• Complexity: 678
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 13.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 78.9A^2

Experimental Properties

• LogP: 10.40880
• PSA: 78.90000
• Refractive Index: 1.488
• Boiling Point: 626.9±35.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 252.5±26.0 °C
• Density: 1.0±0.1 g/cm3

1,2,4-Trinonyl Ester 1,2,4-Benzenetricarboxylic Acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

1,2,4-Trinonyl Ester 1,2,4-Benzenetricarboxylic Acid Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%